Diethyl 1-benzyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
Diethyl 1-benzyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
BML-278 is an activator of sirtuin 1 (SIRT1) that has an EC150 value (effective concentration able to increase the enzyme by 150%) of 1 µM. It less potently activates SIRT2 and SIRT3 (EC150s = 25 and 50 µM, respectively). BML-278 induces hypoacetylation on α-tubulin in U937 cells that are pretreated with SAHA (Item No. 10009929), a histone deacetylase inhibitor. It arrests cell cycling at the G1/S phase, reduces senescence in primary human mesenchymal cells, and significantly increases mitochondrial density in murine C2C12 myoblasts.
Brand Name:
Vulcanchem
CAS No.:
120533-76-8
VCID:
VC0162667
InChI:
InChI=1S/C24H25NO4/c1-3-28-23(26)20-16-25(15-18-11-7-5-8-12-18)17-21(24(27)29-4-2)22(20)19-13-9-6-10-14-19/h5-14,16-17,22H,3-4,15H2,1-2H3
SMILES:
CCOC(=O)C1=CN(C=C(C1C2=CC=CC=C2)C(=O)OCC)CC3=CC=CC=C3
Molecular Formula:
C24H25NO4
Molecular Weight:
391.5 g/mol
Diethyl 1-benzyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate
CAS No.: 120533-76-8
Reference Standards
VCID: VC0162667
Molecular Formula: C24H25NO4
Molecular Weight: 391.5 g/mol
| CAS No. | 120533-76-8 |
|---|---|
| Product Name | Diethyl 1-benzyl-4-phenyl-1,4-dihydropyridine-3,5-dicarboxylate |
| Molecular Formula | C24H25NO4 |
| Molecular Weight | 391.5 g/mol |
| IUPAC Name | diethyl 1-benzyl-4-phenyl-4H-pyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C24H25NO4/c1-3-28-23(26)20-16-25(15-18-11-7-5-8-12-18)17-21(24(27)29-4-2)22(20)19-13-9-6-10-14-19/h5-14,16-17,22H,3-4,15H2,1-2H3 |
| Standard InChIKey | JOHFECBOWRGWJZ-UHFFFAOYSA-N |
| SMILES | CCOC(=O)C1=CN(C=C(C1C2=CC=CC=C2)C(=O)OCC)CC3=CC=CC=C3 |
| Canonical SMILES | CCOC(=O)C1=CN(C=C(C1C2=CC=CC=C2)C(=O)OCC)CC3=CC=CC=C3 |
| Description | BML-278 is an activator of sirtuin 1 (SIRT1) that has an EC150 value (effective concentration able to increase the enzyme by 150%) of 1 µM. It less potently activates SIRT2 and SIRT3 (EC150s = 25 and 50 µM, respectively). BML-278 induces hypoacetylation on α-tubulin in U937 cells that are pretreated with SAHA (Item No. 10009929), a histone deacetylase inhibitor. It arrests cell cycling at the G1/S phase, reduces senescence in primary human mesenchymal cells, and significantly increases mitochondrial density in murine C2C12 myoblasts. |
| Synonyms | 1,4-dihydro-4-phenyl-1-(phenylmethyl)-3,5-pyridinedicarboxylic acid, 3,5-diethyl ester |
| Reference | 1.Mai, A.,Valente, S.,Meade, S., et al. Study of 1,4-dihydropyridine structural scaffold: Discovery of novel sirtuin activators and inhibitors. J. Med. Chem. 52(17), 5496-5504 (2009). |
| PubChem Compound | 10620479 |
| Last Modified | Nov 11 2021 |
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